Pirodavir

• CAS No.: 124436-59-5
• Product Name: Pirodavir
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol
• IUPAC Name: ethyl 4-[2-[1-(6-methylpyridazin-3-yl)piperidin-4-yl]ethoxy]benzoate
• Standard InChI: InChI=1S/C21H27N3O3/c1-3-26-21(25)18-5-7-19(8-6-18)27-15-12-17-10-13-24(14-11-17)20-9-4-16(2)22-23-20/h4-9,17H,3,10-15H2,1-2H3
• Standard InChIKey: KCHIOGFOPPOUJC-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)OCCC2CCN(CC2)C3=NN=C(C=C3)C
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OCCC2CCN(CC2)C3=NN=C(C=C3)C
• Appearance: Solid powder
• Description: Pirodavir, also known as R 77975, is a capsid-binding antipicornavirus agent with potent in vitro activity against both group A and group B rhinovirus serotypes. Pirodavir was one of the most promising capsid-binding compounds to show efficacy in human clinical trials for chemoprophylaxis of the common cold.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ethyl 4-(2-(1-(6-methyl-3-pyridazinyl)-4-piperidinyl)ethoxy)benzoate; pirodavir; R 77975; R-77975; R77975
• Reference: 1: Lacroix C, Laconi S, Angius F, Coluccia A, Silvestri R, Pompei R, Neyts J, Leyssen P. In vitro characterisation of a pleconaril/pirodavir-like compound with potent activity against rhinoviruses. Virol J. 2015 Jul 14;12:106. doi: 10.1186/s12985-015-0330-4. PubMed PMID: 26169596; PubMed Central PMCID: PMC4501209.; 2: Bernard A, Lacroix C, Cabiddu MG, Neyts J, Leyssen P, Pompei R. Exploration of the anti-enterovirus activity of a series of pleconaril/pirodavir-like compounds. Antivir Chem Chemother. 2015 Apr;24(2):56-61. doi: 10.1177/2040206615589035. Epub 2015 Jun 11. PubMed PMID: 26071135.; 3: Barnard DL, Hubbard VD, Smee DF, Sidwell RW, Watson KG, Tucker SP, Reece PA. In vitro activity of expanded-spectrum pyridazinyl oxime ethers related to pirodavir: novel capsid-binding inhibitors with potent antipicornavirus activity. Antimicrob Agents Chemother. 2004 May;48(5):1766-72. PubMed PMID: 15105133; PubMed Central PMCID: PMC400527.; 4: Rombaut B, Andries K, Boeyé A. Stabilisation of poliovirus with pirodavir. Dev Biol Stand. 1996;87:173-80. PubMed PMID: 8854015.; 5: Hayden FG, Hipskind GJ, Woerner DH, Eisen GF, Janssens M, Janssen PA, Andries K. Intranasal pirodavir (R77,975) treatment of rhinovirus colds. Antimicrob Agents Chemother. 1995 Feb;39(2):290-4. PubMed PMID: 7726484; PubMed Central PMCID: PMC162529.; 6: Hayden FG, Andries K, Janssen PA. Safety and efficacy of intranasal pirodavir (R77975) in experimental rhinovirus infection. Antimicrob Agents Chemother. 1992 Apr;36(4):727-32. PubMed PMID: 1503435; PubMed Central PMCID: PMC189373.; 7: Andries K, Dewindt B, Snoeks J, Willebrords R, van Eemeren K, Stokbroekx R, Janssen PA. In vitro activity of pirodavir (R 77975), a substituted phenoxy-pyridazinamine with broad-spectrum antipicornaviral activity. Antimicrob Agents Chemother. 1992 Jan;36(1):100-7. PubMed PMID: 1317142; PubMed Central PMCID: PMC189235.
• PubChem Compound: 71345
• Last Modified: Nov 11 2021